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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzaldehyde

Cat. No.: B1290166

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-6-chlorobenzaldehyde was
located. The following information is compiled from the SDS of closely related compounds,
namely 2-Amino-5-chlorobenzaldehyde and 2-Chlorobenzaldehyde, and should be used as a
guideline. It is imperative for all personnel to consult with their institution's Environmental
Health and Safety (EHS) department for specific disposal protocols and to handle this chemical
with the utmost caution in a well-ventilated laboratory setting.

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and professionals in drug development who may work with 2-Amino-6-
chlorobenzaldehyde. Adherence to these procedures is vital for ensuring laboratory safety
and regulatory compliance.

Immediate Safety and Hazard Information

2-Amino-6-chlorobenzaldehyde and its analogs are classified as hazardous materials. Key
hazards include:

o Skin Corrosion/Irritation: Causes skin irritation, and in some cases, severe burns.[1] May
cause an allergic skin reaction.

o Eye Damage: Poses a risk of serious eye irritation or damage.[2]

o Respiratory Irritation: May cause respiratory irritation.[2]
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o Combustibility: The material is a combustible liquid.[1]

Personal Protective Equipment (PPE)

When handling 2-Amino-6-chlorobenzaldehyde, the following PPE is mandatory:
e Hand Protection: Wear protective gloves.
o Eye/Face Protection: Use chemical safety goggles or a face shield.[2]

» Skin and Body Protection: Wear protective clothing to prevent skin contact.[3]

First-Aid Measures

In the event of exposure, immediate action is critical:

After Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.[2]

» After Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin
area with plenty of water. If skin irritation or a rash occurs, seek medical advice.[2]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and immediately call a poison center or doctor.[2]

 After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[2]

Quantitative Data for Related Compounds

The following table summarizes key quantitative data for 2-Chlorobenzaldehyde, a closely
related compound. This data is provided for reference and may not accurately reflect the
properties of 2-Amino-6-chlorobenzaldehyde.
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Property Value Source
Melting Point/Range 9-11°C (48-52°F) Sigma-Aldrich
Boiling Point/Range 209 - 215 °C (408 - 419 °F) Sigma-Aldrich
Density 1.248 g/cm3 at 25 °C (77 °F) Sigma-Aldrich
Flash Point 87 °C (189 °F) ICSCJ3]
Partition Coefficient log Pow: 2.44 at 25 °C (77 °F) Sigma-Aldrich

Operational and Disposal Plan

Proper disposal of 2-Amino-6-chlorobenzaldehyde is essential to prevent environmental
contamination and ensure regulatory compliance. The following step-by-step procedure
outlines the recommended disposal process.

Experimental Protocol for Disposal

» Waste Identification and Segregation:
o ldentify all waste containing 2-Amino-6-chlorobenzaldehyde.

o This includes pure, unreacted material, solutions, and contaminated labware (e.g., pipette
tips, gloves, and empty containers).

o Segregate this waste from other laboratory waste streams to prevent cross-contamination.
Do not mix with other waste.

e Containerization:

[¢]

Use a dedicated, properly labeled, and leak-proof waste container.

o

The container should be made of a material compatible with chlorinated aromatic
aldehydes.

o

The label should clearly state "Hazardous Waste: 2-Amino-6-chlorobenzaldehyde" and
include the appropriate hazard symbols (e.g., corrosive, irritant).
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o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from heat, sparks, and open flames.[1]

o Store in a locked-up area to prevent unauthorized access.[1]

e Spill Management:

[e]

In case of a spill, evacuate the area.

o

For small spills, absorb the material with an inert absorbent (e.g., sand or dry earth).[3]

[¢]

Collect the absorbed material and contaminated soil into a sealed container for disposal.

Do not let the chemical enter the drains.

[¢]

» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental waste
management company.

o Provide the waste management company with a complete and accurate description of the
waste, including its chemical composition and any known hazards.

o Disposal must be in accordance with all local, regional, and national regulations. The
recommended method of disposal is incineration at an approved waste disposal plant.[1]

[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-Amino-6-chlorobenzaldehyde.
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Caption: Disposal workflow for 2-Amino-6-chlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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